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Compound of Interest

Compound Name: Brequinar

Cat. No.: B15605045

Brequinar Technical Support Center

Welcome to the Brequinar Technical Support Center. This resource is designed to provide
researchers, scientists, and drug development professionals with comprehensive information
regarding the long-term stability of Brequinar powder, along with troubleshooting guidance and
answers to frequently asked questions.

Frequently Asked Questions (FAQS)

Q1: What is the recommended long-term storage condition for Brequinar powder?
Al: For long-term stability, Brequinar powder should be stored at -20°C.[1][2]

Q2: How long can | expect Brequinar powder to be stable when stored at -20°C?

A2: When stored at -20°C, Brequinar powder is stable for at least three to four years.[1][2]
One supplier suggests a stability of three years, while another indicates stability for four years
or more.[1][2]

Q3: | have stored my Brequinar powder at 4°C. Is it still usable?

A3: While some suppliers provide Brequinar sodium for storage at +4°C, the free acid form is
consistently recommended to be stored at -20°C for long-term stability.[2][3] If your Brequinar
powder has been stored at 4°C for a short period, it is advisable to perform a quality control
check, such as HPLC analysis, to assess its purity before use.
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Q4: Can | store Brequinar in a solution?

A4: Yes, Brequinar can be dissolved in solvents like DMSO.[1][2] Stock solutions in DMSO
should be aliquoted and frozen at -20°C or -80°C.[3] One supplier states that stock solutions

are stable for up to 3 months at -20°C.[3] It is not recommended to store aqueous solutions for

more than one day.[2]

Q5: What are the signs of Brequinar degradation?

A5: Visual signs of degradation can include a change in color or texture of the powder.

However, the most reliable way to detect degradation is through analytical methods such as

High-Performance Liquid Chromatography (HPLC) to check for the appearance of impurity

peaks and a decrease in the main peak area corresponding to Brequinar.

Troubleshooting Guide

Issue

Possible Cause

Recommended Solution

Inconsistent experimental
results with a new batch of

Brequinar.

Variation in purity or activity

between batches.

Always refer to the batch-
specific Certificate of Analysis.
Perform a quality control check
(e.g., HPLC, Mass
Spectrometry) to confirm the
purity and identity of the new
batch.

Loss of Brequinar activity in a

stock solution.

Improper storage of the
solution (e.g., repeated freeze-
thaw cycles, prolonged storage

at room temperature).

Aliquot stock solutions into
single-use volumes to avoid
repeated freeze-thaw cycles.
Store frozen at -20°C or -80°C.
Prepare fresh aqueous

solutions daily.

Unexpected peaks in analytical

chromatography (e.g., HPLC).

Degradation of Brequinar

powder or solvent impurities.

Confirm the stability of the
powder with a fresh sample.
Ensure the use of high-purity
solvents for preparing

solutions.
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Long-Term Stability Data

The following table summarizes the stability information for Brequinar powder as provided by
various suppliers. For precise data on your specific batch, please refer to the Certificate of
Analysis provided by the manufacturer.

Parameter Supplier A Supplier B Supplier C
2-8°C (for sodium salt)
Storage Temperature -20°C[2] -20°C[1] 3]
. Not specified for
Stated Stability > 4 years[2] 3 years[1]
powder
Purity (Typical) >98%|2] 99.57%[1] >98% (HPLC)[3]

Note: This table is a summary of information from different suppliers and may not be
representative of all available products. Always consult the documentation provided with your
specific product.

Experimental Protocols
Protocol for Assessing the Stability of Brequinar Powder

This protocol outlines a general method for determining the long-term stability of Brequinar
powder using High-Performance Liquid Chromatography (HPLC).

Objective: To quantify the purity of Brequinar powder over time when stored at -20°C.

Materials:

Brequinar powder

HPLC-grade acetonitrile

HPLC-grade water

Formic acid (or other suitable buffer component)
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o Calibrated analytical balance
e Volumetric flasks
o HPLC system with a UV detector
Methodology:
« Initial Analysis (Time Zero):
o Accurately weigh a sample of Brequinar powder.
o Prepare a stock solution of known concentration in a suitable solvent (e.g., DMSO).

o Further dilute the stock solution with the mobile phase to a working concentration suitable
for HPLC analysis.

o Analyze the sample by HPLC. The mobile phase and column conditions should be
optimized to achieve good separation of Brequinar from any potential impurities.

o Record the chromatogram and determine the purity of the Brequinar peak by area
percentage. This will serve as the baseline (T=0) data.

e Long-Term Storage:

o Store the bulk Brequinar powder in a tightly sealed container at -20°C, protected from
light and moisture.

« Stability Time Points:

o At predetermined intervals (e.g., 3, 6, 12, 24, 36, and 48 months), retrieve a sample of the
stored Brequinar powder.

o Repeat the analysis as described in step 1.
o Data Analysis:

o Compare the purity of the Brequinar sample at each time point to the initial (T=0) purity.
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o Monitor for the appearance of new peaks or an increase in the area of existing impurity

peaks, which would indicate degradation.

o The stability is confirmed if the purity remains within an acceptable range (e.g., 298%) and

no significant degradation products are observed.

Brequinar's Mechanism of Action

Brequinar is a potent and selective inhibitor of the enzyme dihydroorotate dehydrogenase
(DHODH).[4] DHODH is a key enzyme in the de novo pyrimidine synthesis pathway, which is
essential for the production of nucleotides required for DNA and RNA synthesis.[5][6] By
inhibiting DHODH, Brequinar depletes the intracellular pool of pyrimidines, leading to cell cycle

arrest and inhibition of cell proliferation.[5]
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De Novo Pyrimidine Synthesis

RNA Synthesis

Carbamoyl Phosphate Alcase Carbamoyl Aspartate DHOase Dihydroorotate DHODH Orotate SMBS @—>
(=)

dCTP DNA Synthesis

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

(Receive Brequinar PowdeD

i

Initial Quality Control (T=0)
(HPLC, Purity, Appearance)

i
(e e 2c)
/

[Pull Sample at Time Point

(e.g., 3, 6, 12 months)

Perform QC Analysis
(HPLC, Purity, Appearance)

(Compare to T=0 Data)

Purity within Specification?

Yes

Continue Storage)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15605045?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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